Cas no 898793-08-3 (2,3-Dimethyl-3'-piperidinomethyl benzophenone)

• Product Name: 2,3-Dimethyl-3'-piperidinomethyl benzophenone
• CAS No: 898793-08-3
• MF: C₂₁H₂₅NO
• MW: 307.429305791855
• MDL: MFCD03841971
• CID: 1946720
• PubChem ID: 24724745
• Update Time: 2025-06-03

2,3-Dimethyl-3'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2,3-DIMETHYL-3'-PIPERIDINOMETHYL BENZOPHENONE
• (2,3-dimethylphenyl)-[3-(1-piperidylmethyl)phenyl]methanone
• LogP
• (2,3-dimethylphenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone
• 2,3-DIMETHYL-3'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• MFCD03841971
• DTXSID90643142
• (2,3-Dimethylphenyl){3-[(piperidin-1-yl)methyl]phenyl}methanone
• AKOS016020604
• 2,3-DIMETHYL-3'-PIPERIDINOMETHYLBENZOPHENONE
• 898793-08-3
• 2,3-Dimethyl-3'-piperidinomethyl benzophenone

• MDL： MFCD03841971
• Inchi： 1S/C21H25NO/c1-16-8-6-11-20(17(16)2)21(23)19-10-7-9-18(14-19)15-22-12-4-3-5-13-22/h6-11,14H,3-5,12-13,15H2,1-2H3
• InChI Key： FHIQJOWGIKARCW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1C)C1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 307.19400
• Monoisotopic Mass: 307.193614421Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.45820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,3-Dimethyl-3'-piperidinomethyl benzophenone

Recent Advances in the Study of 2,3-Dimethyl-3'-piperidinomethyl benzophenone (CAS: 898793-08-3)

The compound 2,3-Dimethyl-3'-piperidinomethyl benzophenone (CAS: 898793-08-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzophenone scaffold and piperidinomethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility as a lead compound for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2,3-Dimethyl-3'-piperidinomethyl benzophenone. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is particularly significant for industrial applications, where consistent and cost-effective synthesis is crucial. The study also highlighted the compound's stability under various conditions, making it a viable candidate for further pharmaceutical formulation.

Pharmacological evaluations of 2,3-Dimethyl-3'-piperidinomethyl benzophenone have revealed its potential as a modulator of specific neurotransmitter systems. In vitro and in vivo studies demonstrated its affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in neurological disorders such as Parkinson's disease and schizophrenia. These findings were corroborated by molecular docking simulations, which suggested that the compound's structural features enable it to interact selectively with receptor binding sites.

Another notable study explored the compound's anti-inflammatory properties. Researchers found that 2,3-Dimethyl-3'-piperidinomethyl benzophenone inhibits key inflammatory mediators, such as NF-κB and COX-2, in a dose-dependent manner. This suggests its potential application in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. The study also noted minimal cytotoxicity at therapeutic doses, underscoring its safety profile.

In addition to its therapeutic potential, recent research has investigated the compound's pharmacokinetics and metabolic stability. A 2024 study in Drug Metabolism and Disposition reported that 2,3-Dimethyl-3'-piperidinomethyl benzophenone exhibits favorable oral bioavailability and a half-life conducive to once-daily dosing. These properties, combined with its low interaction potential with common drug-metabolizing enzymes, position it as a promising candidate for clinical development.

Despite these advancements, challenges remain. For instance, the precise mechanism of action for some of its pharmacological effects is still under investigation. Additionally, further preclinical studies are needed to assess its long-term safety and efficacy. Nonetheless, the growing body of research underscores the compound's versatility and potential as a multifaceted therapeutic agent.

In conclusion, 2,3-Dimethyl-3'-piperidinomethyl benzophenone (CAS: 898793-08-3) represents a compelling area of research in chemical biology and pharmaceuticals. Its diverse pharmacological properties, coupled with advancements in synthesis and pharmacokinetics, highlight its potential for addressing unmet medical needs. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.